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Compound of Interest

Compound Name: 4-Decanol

Cat. No.: B1670015

Essential Safety and Handling Guide for 4-Decanol

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational and disposal plans for handling 4-Decanol. It is
intended for researchers, scientists, and drug development professionals to ensure safe
laboratory conduct.

Physicochemical and Safety Data

The following table summarizes key quantitative data for 4-Decanol, crucial for understanding
its physical behavior and potential hazards.
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Property Value

Molecular Formula C10H220

Molecular Weight 158.28 g/mol [1]

Appearance Colorless to pale yellow liquid[2][3]

Boiling Point 210 - 211 °C @ 760 mmHg[2][4]

Flash Point 82°C/179.6 °F

Density 0.820 - 0.829 g/cm3

Vapor Density 5.5 (Air=1.0)

Solubility Slightly soluble in water; soluble in alcohol

Hazard Identification and Personal Protective Equipment
(PPE)

4-Decanol is classified as a combustible liquid that can cause serious eye irritation and is
harmful to aquatic life with long-lasting effects. Symptoms of overexposure may include
headache, dizziness, tiredness, nausea, and vomiting. Adherence to proper PPE protocols is
mandatory to minimize exposure risks.

Recommended Personal Protective Equipment:

o Eye and Face Protection: Chemical safety goggles that provide a tight seal are required.
When handling larger volumes or when there is a risk of splashing, a face shield should be
worn in addition to goggles.

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile or butyl rubber) must be worn. Always
inspect gloves for integrity before use and change them immediately if contaminated.

o Clothing: A lab coat or other protective clothing is required to prevent skin contact.
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» Respiratory Protection: Under normal laboratory conditions with adequate ventilation,
respiratory protection is not typically required. If ventilation is poor, or if aerosols or mists are
generated, a NIOSH/MSHA-approved respirator should be used.

Experimental Protocols: Handling and Storage

Strict adherence to the following procedures is essential for the safe handling and storage of 4-
Decanol.

Handling:

o Preparation: Ensure the work area is clean and uncluttered. Locate the nearest eyewash
station and safety shower before starting work. All necessary PPE must be donned correctly.

o Ventilation: Handle 4-Decanol in a well-ventilated area, preferably within a chemical fume
hood.

» Dispensing: To prevent splashing, transfer and dispense the liquid carefully. Use appropriate
tools like pipettes or graduated cylinders.

o Heating: If heating is necessary, use a water bath or heating mantle. Avoid open flames as 4-
Decanol is a combustible liquid.

o Hygiene: Wash hands thoroughly with soap and water after handling.
Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.
o Keep away from heat, sparks, open flames, and other sources of ignition.

o Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures

First-Aid Measures:
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Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the
eyelids. Seek medical attention.

Skin Contact: Immediately wash off with soap and plenty of water while removing all
contaminated clothing and shoes.

Inhalation: Move the affected person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek medical attention.

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a physician or poison control
center immediately.

Spill Response:

Evacuate: Evacuate non-essential personnel from the spill area.
Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the liquid with an inert, non-combustible absorbent material
(e.g., sand, vermiculite).

Collect: Collect the absorbed material into a suitable, sealed container for disposal.

Clean: Clean the spill area thoroughly.

Disposal Plan

Chemical Waste: Dispose of 4-Decanol and any contaminated materials as hazardous
waste. All waste must be placed in a suitable, closed container. Do not dispose of it down the
drain or into the environment.

Contaminated PPE: Used gloves, disposable lab coats, and other contaminated materials
should be collected in a sealed bag and disposed of as hazardous waste.

Workflow for Safe Handling of 4-Decanol

The following diagram illustrates the standard workflow for handling 4-Decanol in a laboratory

setting, from preparation to disposal.
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Safe Handling Workflow for 4-Decanol
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Caption: Logical workflow for the safe handling of 4-Decanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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